Cas no 153707-56-3 (1,3-Benzenedimethanol,5-hydroxy-)

1,3-Benzenedimethanol,5-hydroxy- Properties

Names and Identifiers

• 1,3-Benzenedimethanol,5-hydroxy-
• 3,5-bis(hydroxymethyl)phenol
• 3,5-DI(HYDROXYMETHYL)PHENOL
• 5-hydroxy-1,3-Benzenedimethanol
• 3,5-bishydroxymethylphenol
• 5-hydroxybenzene-1,3-dimethanol
• SCHEMBL351788
• FT-0691998
• DTXSID20364030
• J-501590
• MFCD05149208
• 153707-56-3
• AKOS006293454
• 3,5-Bis-hydroxymethylphenol
• (5-hydroxy-1,3-phenylene)dimethanol
• A1-12227
• 3,5-bis-hydroxymethyl phenol
• F72582
• 3,5-di-(hydroxymethyl)phenol
• IKFWPXJYAIJZES-UHFFFAOYSA-N
• DA-37326
• 3,5-Di(hydroxymethyl)phenol
• 5-hydroxy-1,3-benzenedimethanol
• +Expand

• MDL： MFCD05149208
• InChIKey： IKFWPXJYAIJZES-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10O3/c9-4-6-1-7(5-10)3-8(11)2-6/h1-3,9-11H,4-5H2
• SMILES： OCC1C=C(O)C=C(CO)C=1

Computed Properties

• Exact Mass: 154.062994g/mol
• Surface Charge: 0
• XLogP3: -0.2
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 154.062994g/mol
• Monoisotopic Mass: 154.062994g/mol
• Topological Polar Surface Area: 60.7Ų
• Heavy Atom Count: 11
• Complexity: 104
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 0.37680
• PSA: 60.69000